Cas no 195525-52-1 (1H-Pyrrole-3-carboxylicacid, 4-amino-2,5-dihydro-5-(hydroxymethyl)-2-oxo-, ethyl ester, (5S)-)

• Product Name: 1H-Pyrrole-3-carboxylicacid, 4-amino-2,5-dihydro-5-(hydroxymethyl)-2-oxo-, ethyl ester, (5S)-
• CAS No: 195525-52-1
• MF: C₈H₁₂N₂O₄
• MW: 200.191882133484
• CID: 116801
• PubChem ID: 15306422
• Update Time: 2025-04-18

1H-Pyrrole-3-carboxylicacid, 4-amino-2,5-dihydro-5-(hydroxymethyl)-2-oxo-, ethyl ester, (5S)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylicacid, 4-amino-2,5-dihydro-5-(hydroxymethyl)-2-oxo-, ethyl ester, (5S)-
• 1H-Pyrrole-3-carboxylicacid,4-amino-2,5-dihydro-5-(hydroxymethyl)-2-oxo-,ethylester,(5S)-
• 195525-52-1
• (S)-Ethyl 4-amino-5-(hydroxymethyl)-2-oxo-2,5-dihydro-1H-pyrrole-3-carboxylate
• ethyl (2S)-3-amino-2-(hydroxymethyl)-5-oxo-1,2-dihydropyrrole-4-carboxylate

• Inchi： 1S/C8H12N2O4/c1-2-14-8(13)5-6(9)4(3-11)10-7(5)12/h4,11H,2-3,9H2,1H3,(H,10,12)/t4-/m1/s1
• InChI Key： RJEPJIDFVKNBPW-SCSAIBSYSA-N
• SMILES： OC[C@@H]1C(=C(C(=O)OCC)C(N1)=O)N

Computed Properties

• Exact Mass: 200.07976
• Monoisotopic Mass: 200.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 101.65